Cas no 164650-56-0 (4-Ethylidene-piperidine)

• Product Name: 4-Ethylidene-piperidine
• CAS No: 164650-56-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 2846574
• Update Time: 2025-06-11

4-Ethylidene-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-ethylidenepiperidine
• 4-ETHYLIDENE-PIPERIDINE
• 4-Ethylidene-piperidine

• Inchi： 1S/C7H13N/c1-2-7-3-5-8-6-4-7/h2,8H,3-6H2,1H3
• InChI Key： YWRWOXGCBCRUIZ-UHFFFAOYSA-N
• SMILES： N1CC/C(=C\C)/CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.6
• XLogP3: 0.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Ethylidene-piperidine

Comprehensive Overview of 4-Ethylidene-piperidine (CAS No. 164650-56-0): Properties, Applications, and Industry Insights

4-Ethylidene-piperidine (CAS No. 164650-56-0) is a specialized organic compound belonging to the piperidine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The ethylidene group attached to the piperidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often seek high-purity 4-Ethylidene-piperidine for advanced applications, driving demand in niche markets.

In recent years, the compound has been linked to innovations in drug discovery and material science. Its molecular structure allows for versatile functionalization, enabling the development of novel bioactive molecules. A trending topic in scientific forums revolves around its potential role in designing next-generation catalysts and ligands. Questions like "How is 4-Ethylidene-piperidine synthesized?" or "What are the industrial uses of CAS 164650-56-0?" frequently appear in search engines, reflecting growing interest.

The synthesis of 4-Ethylidene-piperidine typically involves Grignard reactions or reductive amination techniques, with yields optimized through modern green chemistry protocols. Environmental concerns have spurred discussions about sustainable production methods for such intermediates. Laboratories prioritize low-waste synthesis and energy-efficient processes, aligning with global ESG (Environmental, Social, and Governance) trends. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, addressing queries such as "How to analyze 4-Ethylidene-piperidine purity?"

Beyond pharmaceuticals, CAS 164650-56-0 finds applications in flavor and fragrance industries, where its subtle alkaloid characteristics contribute to complex scent profiles. The compound’s stability under varying pH conditions makes it suitable for cosmetic formulations, a sector increasingly focused on bio-based ingredients. Regulatory compliance, such as REACH and FDA guidelines, is critical for commercialization, prompting searches like "Is 4-Ethylidene-piperidine FDA-approved?"

Future prospects for 4-Ethylidene-piperidine include exploration in nanotechnology and polymeric materials. Its dual functionality as a hydrogen bond acceptor and donor opens avenues for smart material design. As AI-driven computational chemistry accelerates molecular modeling, this compound’s derivatives may unlock breakthroughs in energy storage or biodegradable plastics. Industry reports highlight collaborations between academia and manufacturers to scale production while maintaining cost-efficiency—a key concern for SMEs.

For procurement specialists, understanding supply chain dynamics of 164650-56-0 is essential. Global suppliers emphasize batch-to-batch consistency and logistical reliability, especially post-pandemic. FAQs like "Where to buy 4-Ethylidene-piperidine?" or "What’s the lead time for CAS 164650-56-0?" underscore operational priorities. Transparent MSDS documentation and technical datasheets remain pivotal for end-users navigating compliance.

In conclusion, 4-Ethylidene-piperidine (CAS No. 164650-56-0) exemplifies the intersection of innovation and practical utility in fine chemicals. Its multidisciplinary relevance—from life sciences to advanced materials—positions it as a compound of enduring scientific and commercial value. Ongoing research and eco-conscious adaptations will likely expand its footprint across emerging technologies.